Cas no 1261730-67-9 (2-Fluoro-5-methoxynaphthalene)

2-Fluoro-5-methoxynaphthalene is a fluorinated naphthalene derivative with a methoxy substituent at the 5-position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The presence of both fluorine and methoxy groups enhances its reactivity and selectivity in cross-coupling reactions, electrophilic substitutions, and other transformations. Its stable aromatic structure and functional group compatibility make it a valuable building block for constructing complex molecular architectures. The compound is typically characterized by high purity and consistent performance, ensuring reliability in research and industrial applications. Proper handling and storage are recommended due to its organic nature.

2-Fluoro-5-methoxynaphthalene structure

Product Name:2-Fluoro-5-methoxynaphthalene

CAS No:1261730-67-9

MF:C₁₁H₉FO

MW:176.186966657639

CID:4936137

Update Time:2025-05-27

2-Fluoro-5-methoxynaphthalene Chemical and Physical Properties

Names and Identifiers

- 2-Fluoro-5-methoxynaphthalene
- Inchi： 1S/C11H9FO/c1-13-11-4-2-3-8-7-9(12)5-6-10(8)11/h2-7H,1H3
- InChI Key： ZVWWRBHAJMAQIH-UHFFFAOYSA-N
- SMILES： FC1C=CC2=C(C=CC=C2C=1)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 172
XLogP3: 3.7
Topological Polar Surface Area: 9.2

2-Fluoro-5-methoxynaphthalene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A219001015-500mg	2-Fluoro-5-methoxynaphthalene	1261730-67-9	98%	500mg	$950.60	2023-09-03
Alichem	A219001015-1g	2-Fluoro-5-methoxynaphthalene	1261730-67-9	98%	1g	$1651.30	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1794809-1g	2-Fluoro-5-methoxynaphthalene	1261730-67-9	98%	1g	￥4645.00	2024-08-09

2-Fluoro-5-methoxynaphthalene Related Literature

1. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
2. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
3. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
4. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
5. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829

Additional information on 2-Fluoro-5-methoxynaphthalene

Exploring 2-Fluoro-5-methoxynaphthalene (CAS 1261730-67-9): Properties, Applications, and Industry Insights

2-Fluoro-5-methoxynaphthalene (CAS 1261730-67-9) is a fluorinated naphthalene derivative gaining attention in pharmaceutical and material science research. This compound, characterized by its methoxy and fluoro functional groups, exhibits unique electronic properties, making it valuable for designing advanced organic materials. Researchers are increasingly exploring its potential in OLED technology, drug intermediates, and fluorescent probes, aligning with the growing demand for specialized aromatic compounds in high-tech applications.

The molecular structure of 2-Fluoro-5-methoxynaphthalene features a naphthalene core substituted with a fluorine atom at the 2-position and a methoxy group at the 5-position. This arrangement enhances its electron-withdrawing capacity and solubility in organic solvents, critical for catalytic reactions and polymer synthesis. Recent studies highlight its role in cross-coupling reactions, a hot topic in green chemistry forums, where efficiency and selectivity are paramount.

In pharmaceuticals, CAS 1261730-67-9 serves as a building block for bioactive molecules. Its fluorinated aromatic moiety is particularly relevant in kinase inhibitor development, addressing trending searches like "next-gen cancer therapeutics." The compound’s stability under physiological conditions makes it a candidate for prodrug design, a frequently queried term in AI-driven drug discovery platforms.

From an industrial perspective, 2-Fluoro-5-methoxynaphthalene aligns with sustainability goals. Its applications in energy-efficient lighting (e.g., OLEDs) respond to the surge in "eco-friendly electronic materials" searches. Manufacturers also value its compatibility with flow chemistry systems, reducing waste—a key concern in circular economy discussions.

Analytical challenges surrounding 1261730-67-9, such as HPLC purification and spectroscopic characterization, are widely debated in chemistry forums. Advanced techniques like NMR and LC-MS are essential for quality control, reflecting the compound’s niche in high-purity synthesis—a top search among specialty chemical buyers.

Future prospects for 2-Fluoro-5-methoxynaphthalene include optoelectronic devices and bioconjugation, areas dominating academic literature and patent filings. As industries prioritize multifunctional intermediates, this compound’s versatility ensures its relevance in cutting-edge R&D, answering queries like "innovative aromatic compounds 2024."